Cas no 1261648-89-8 (4-Hydroxy-2-(trifluoromethoxy)benzonitrile)

• Product Name: 4-Hydroxy-2-(trifluoromethoxy)benzonitrile
• CAS No: 1261648-89-8
• MF: C₈H₄F₃NO₂
• MW: 203.118072509766
• MDL: MFCD18397472
• CID: 4773172
• PubChem ID: 68482623
• Update Time: 2026-02-26

4-Hydroxy-2-(trifluoromethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-2-(TRIFLUOROMETHOXY)BENZONITRILE
• 4-Hydroxy-2-trifluoromethoxy-benzonitrile
• SB32422
• AK333649
• 2-(Trifluoromethoxy)-4-hydroxybenzonitrile
• AS-42579
• 1261648-89-8
• SCHEMBL3020739
• AKOS027332799
• LTYQPBYLDOCYGV-UHFFFAOYSA-N
• CS-0160836
• MFCD18397472
• DB-138499
• 4-Hydroxy-2-(trifluoromethoxy)benzonitrile

• MDL： MFCD18397472
• Inchi： 1S/C8H4F3NO2/c9-8(10,11)14-7-3-6(13)2-1-5(7)4-12/h1-3,13H
• InChI Key： LTYQPBYLDOCYGV-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=CC=1C#N)O)(F)F

Computed Properties

• Exact Mass: 203.01941286g/mol
• Monoisotopic Mass: 203.01941286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2

Additional information on 4-Hydroxy-2-(trifluoromethoxy)benzonitrile

Comprehensive Overview of 4-Hydroxy-2-(trifluoromethoxy)benzonitrile (CAS No. 1261648-89-8): Properties, Applications, and Industry Insights

4-Hydroxy-2-(trifluoromethoxy)benzonitrile (CAS No. 1261648-89-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzonitrile core with a hydroxy group at the 4-position and a trifluoromethoxy substituent at the 2-position, offering distinct electronic and steric properties. This combination makes it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of crop protection agents and small-molecule therapeutics.

Recent studies highlight the growing demand for trifluoromethoxy-containing compounds like 4-Hydroxy-2-(trifluoromethoxy)benzonitrile, as the CF3O group enhances metabolic stability and lipophilicity—critical factors in drug design. Researchers are actively exploring its potential in kinase inhibitor development, a hot topic in oncology research. The compound’s nitrile functionality also allows versatile transformations, making it a strategic building block in medicinal chemistry workflows.

From an industrial perspective, CAS 1261648-89-8 aligns with the trend toward sustainable fluorination methods, a frequent search query among synthetic chemists. Manufacturers are optimizing routes to this compound using catalytic trifluoromethylation techniques to reduce environmental impact. Analytical data (e.g., HPLC purity >98%, characteristic IR absorption at 2230 cm⁻¹ for the nitrile group) confirm its utility in high-value applications.

Beyond pharmaceuticals, 4-Hydroxy-2-(trifluoromethoxy)benzonitrile shows promise in electronic materials. Its aromatic system with electron-withdrawing groups makes it a candidate for organic semiconductors, addressing the surge in interest for flexible electronics. Patent analyses reveal its incorporation into light-emitting diodes (OLEDs), where its stability under electrical stress is being evaluated.

Quality control protocols for 1261648-89-8 emphasize GC-MS and NMR spectroscopy validation, ensuring batch-to-batch reproducibility—a key concern for industrial buyers. Storage recommendations (e.g., inert atmosphere, -20°C) reflect its sensitivity to hydrolysis, a detail frequently searched by laboratory personnel handling nitrile derivatives.

The compound’s structure-activity relationships (SAR) are under investigation for pesticide formulations, particularly against resistant insect strains. Its hydrogen-bonding capacity (from the hydroxyl group) and steric effects (from the trifluoromethoxy group) contribute to target binding specificity, a trending topic in agrochemical innovation forums.

Regulatory databases classify 4-Hydroxy-2-(trifluoromethoxy)benzonitrile as non-hazardous under standard handling conditions, though proper PPE (gloves, goggles) is advised during synthesis. This safety profile supports its adoption in green chemistry initiatives, aligning with industry shifts toward EPA-compliant intermediates.

Future research directions may explore its biocatalytic modification using engineered enzymes—a cutting-edge approach to reduce reliance on traditional heavy metal catalysts. As the demand for fluorinated building blocks grows, CAS 1261648-89-8 exemplifies how targeted molecular design meets evolving needs in life sciences and material engineering.